Cas no 325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate)
325811-51-6 structure
Product Name:5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
CAS No:325811-51-6
MF:C16H11Cl2NO3S
MW:368.234441041946
CID:6198614
PubChem ID:2281359
Update Time:2024-01-06
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
- (5,7-dichloroquinolin-8-yl) 4-methylbenzenesulfonate
- 325811-51-6
- AG-205/15425015
- AKOS000598468
- 5,7-dichloro-8-quinolinyl 4-methylbenzenesulfonate
- EN300-12721335
-
- Inchi: 1S/C16H11Cl2NO3S/c1-10-4-6-11(7-5-10)23(20,21)22-16-14(18)9-13(17)12-3-2-8-19-15(12)16/h2-9H,1H3
- InChI Key: GODGVOOEVLTDJA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2=CC=CN=C2C=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl
Computed Properties
- Exact Mass: 366.9836698g/mol
- Monoisotopic Mass: 366.9836698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64.6Ų
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12721335-1.0g |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-12721335-50mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 50mg |
$323.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-100mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 100mg |
$339.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-250mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 250mg |
$354.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-500mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 500mg |
$370.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-1000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 1000mg |
$385.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-2500mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 2500mg |
$754.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-5000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 5000mg |
$1115.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-10000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 10000mg |
$1654.0 | 2023-10-02 |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent